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This guide provides an objective comparison of the in vitro and in vivo effects of tomatine, a

glycoalkaloid found in tomatoes (Solanum lycopersicum). The information presented is

supported by experimental data to aid in the evaluation of its therapeutic potential.

I. Anticancer Effects
Tomatine has demonstrated significant anticancer activity in both laboratory settings and living

organisms, primarily through the induction of apoptosis and inhibition of tumor growth.[1][2][3]

[4][5][6][7]

In Vitro Cytotoxicity

Tomatine exhibits dose-dependent cytotoxic effects on a wide range of human cancer cell

lines.[1][2][8] Studies have shown its effectiveness against breast, colon, gastric, liver, prostate,

and ovarian cancer cells.[1][2] For instance, in hepatocellular carcinoma (HepG2) cells,

tomatine treatment resulted in a significant reduction in cell viability.[1][2] The cytotoxic effect

of tomatine in HepG2 cells showed an IC50 of 43 μg/ml.[1][2] Furthermore, a dose range of

0.1–100 μg/ml of tomatine has been shown to inhibit the growth of HepG2 cells by 46.3% to

89.2%.[1][2] In another study, α-tomatine demonstrated significant cytotoxic effects on human

leukemia cancer cell lines HL60 and K562.[3]

Table 1: In Vitro Cytotoxicity of Tomatine in Various Cancer Cell Lines
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Cell Line Cancer Type Key Findings Reference

HepG2
Hepatocellular

Carcinoma

IC50 of 43 μg/ml;

46.3-89.2% growth

inhibition at 0.1-100

μg/ml.[1][2]

[1][2]

MCF-7 Breast Cancer

Strongly inhibited by

high-tomatine green

tomato extracts.[8]

[8]

HT-29 Colon Cancer

Strongly inhibited by

high-tomatine green

tomato extracts.[8]

[8]

AGS Gastric Cancer

Strongly inhibited by

high-tomatine green

tomato extracts.[8]

[8]

HL60
Human Myeloid

Leukemia

Significant cytotoxic

effects; induced

apoptosis.[3]

[3]

K562
Human Myeloid

Leukemia

Significant cytotoxic

effects; induced

apoptosis.[3]

[3]

CT-26 Mouse Colon Cancer

Induces about 50%

lysis at 3.5 μM after

24h.[9]

[9]

Metastatic Melanoma

Cell Lines
Melanoma

Reduced cell viability

by 50% at 0.5–1 μM.

[10]

[10]

In Vivo Antitumor Activity

Animal studies have corroborated the in vitro anticancer findings. In a xenograft mouse model

using HepG2 cells, intraperitoneal injections of tomatine at 5 and 20 mg/kg body weight

significantly reduced tumor size without causing major organ abnormalities or weight loss.[2]
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Similarly, α-tomatine significantly inhibited the growth of HL60 xenograft tumors in severe

combined immunodeficiency (SCID) mice.[3][6] Long-term experiments in rainbow trout also

demonstrated that dietary tomatine (2000 ppm) reduced the incidence of liver tumors induced

by a carcinogen.[1][2]

Table 2: In Vivo Antitumor Effects of Tomatine

Animal Model Cancer Type
Tomatine
Dosage

Key Findings Reference

NSG Mouse

Xenograft

Hepatocellular

Carcinoma

(HepG2)

5 and 20 mg/kg

(IP)

Significantly

reduced tumor

size.[2]

[2]

SCID Mouse

Xenograft

Human Myeloid

Leukemia (HL60)
Not specified

Significantly

inhibited tumor

growth.[3]

[3]

Rainbow Trout
Liver and

Stomach Tumors

2000 ppm

(dietary)

Reduced

incidence of liver

and stomach

tumors by 41.3%

and 36.3%,

respectively.[8]

[8]

Mice
Mammary

Adenocarcinoma
Not specified

Showed great

antitumor

potential.[2]

[2]

Mice
Prostate Cancer

(PC-3)
Not specified

Showed great

antitumor

potential in

subcutaneous

and orthotopic

xenografts.[2]

[2]

Signaling Pathways Involved in Anticancer Effects
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Tomatine's anticancer activity is mediated through the modulation of several key signaling

pathways. In vitro studies have shown that tomatine induces apoptosis in cancer cells through

both caspase-dependent and independent pathways.[2][3] In HepG2 cells, tomatine treatment

led to the activation of caspase-3 and -7, modulation of the Bcl-2 family proteins, and activation

of p53.[1][2][4][5][7] It also increased intracellular reactive oxygen species (ROS) and cytosolic

Ca2+ levels.[1][2][4][5][7][11] In leukemia cells, α-tomatine induced apoptosis in a caspase-

independent manner, triggering the release of apoptosis-inducing factor (AIF) from the

mitochondria.[3] Furthermore, tomatine has been shown to inhibit the ERK, PI3K/AKT, and NF-

κB signaling pathways.[2]
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Caption: Signaling pathways modulated by tomatine leading to cancer cell apoptosis.

II. Anti-inflammatory Effects
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Tomatine has also been investigated for its anti-inflammatory properties.

In Vitro Anti-inflammatory Activity

In vitro studies using lipopolysaccharide (LPS)-activated macrophages have shown that α-

tomatine can significantly suppress the production of pro-inflammatory cytokines.[12] This

effect is associated with the attenuation of LPS-mediated nuclear translocation of NF-κB-p65

and the phosphorylation of extracellular signal-regulated kinase (ERK) 1/2.[12]

In Vivo Anti-inflammatory Activity

In vivo experiments have demonstrated the anti-inflammatory potential of tomatine. In rats,

intramuscular or oral administration of tomatine significantly inhibited carrageenan-induced

paw edema in a dose-dependent manner.[13] The inhibitory effect was even more pronounced

in adrenalectomized rats, suggesting a mechanism that is not solely dependent on adrenal

steroidogenesis.[13] Furthermore, tomatine administered subcutaneously to rats inhibited the

formation of granulation tissue induced by carrageenan-impregnated cotton pellets.[13] In

mice, tomatine reduced the leakage of protein-bound dye into the peritoneal cavity, indicating

a decrease in vascular permeability associated with inflammation.[13]

Table 3: In Vivo Anti-inflammatory Effects of Tomatine
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Animal Model
Method of
Induction

Tomatine
Administration

Key Findings Reference

Rats

Carrageenan-

induced paw

edema

1-10 mg/kg (IM)

or 15-30 mg/kg

(oral)

Significant dose-

dependent

inhibition of

edema.[13]

[13]

Adrenalectomize

d Rats

Carrageenan-

induced paw

edema

0.5-10 mg/kg

Greater inhibition

of edema

compared to

intact rats.[13]

[13]

Rats

Carrageenan-

impregnated

cotton pellets

5 or 10

mg/kg/day for 7

days (SC)

Significant, dose-

dependent

inhibition of

granulation

tissue formation.

[13]

[13]

Mice

Acidified saline-

induced vascular

permeability

10 mg/kg (SC)

Significantly

decreased

leakage of

protein-bound

dye.[13]

[13]

III. Antimicrobial Effects
Tomatine is known to possess antimicrobial properties, which are thought to be part of the

tomato plant's natural defense mechanism.[8][14]

In Vitro Antimicrobial Activity

In vitro studies have shown that tomatine exhibits inhibitory effects against a range of

microorganisms. It has been reported to have antibiotic activity against various pathogens.[8]

Acetonic extracts from tomato leaves, which are rich in tomatine, have demonstrated

significant antimicrobial activity against several phytopathogenic microorganisms, with

Rhizoctonia solani being particularly susceptible.[15] Tomatine has also shown inhibitory
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effects against S. aureus.[16] The antifungal activity of α-tomatine has been observed against

fungi such as Fusarium oxysporum and Phytophthora infestans.[17] The mechanism of its

antimicrobial action is believed to involve the disruption of cellular membranes by forming

complexes with sterols like cholesterol.[14]

Table 4: In Vitro Antimicrobial Activity of Tomatine

Microorganism Type Key Findings Reference

Rhizoctonia solani Fungus

Highly susceptible to

acetonic extracts of

tomato leaves.[15]

[15]

Staphylococcus

aureus
Bacterium Inhibitory effect.[16] [16]

Fusarium oxysporum Fungus
Antifungal activity

observed.[17]
[17]

Phytophthora

infestans
Oomycete

Restricted in vitro

growth.[17]
[17]

Colletotrichum

truncatum
Fungus

63% growth inhibition

by tomatine.[17]
[17]

Fusarium

subglutinans
Fungus

50% growth inhibition

by tomatine.[17]
[17]

IV. Experimental Protocols
This section provides an overview of the methodologies used in the cited studies.

In Vitro Cytotoxicity Assay (Resazurin Reduction Assay)

Cell Culture: Human cancer cells (e.g., HepG2) are cultured in an appropriate medium

supplemented with fetal bovine serum and antibiotics.[2][5][7]

Treatment: Cells are seeded in 96-well plates and treated with various concentrations of

tomatine for a specified period (e.g., 24 hours).[2][5][7]
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Resazurin Addition: After treatment, a resazurin solution is added to each well, and the

plates are incubated.

Measurement: The fluorescence or absorbance is measured using a microplate reader. The

intensity is proportional to the number of viable cells.

Data Analysis: Cell viability is calculated as a percentage of the untreated control, and the

IC50 value is determined.

1. Culture Cancer Cells

2. Seed Cells in 96-well Plates

3. Treat with Tomatine

4. Add Resazurin Solution

5. Incubate

6. Measure Fluorescence/Absorbance

7. Calculate Cell Viability & IC50

Click to download full resolution via product page
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Caption: Workflow for in vitro cytotoxicity testing of tomatine.

In Vivo Xenograft Mouse Model

Cell Implantation: Human cancer cells (e.g., HepG2) are subcutaneously or orthotopically

injected into immunodeficient mice (e.g., NSG or SCID mice).[2][5][7]

Tumor Growth: Tumors are allowed to grow to a palpable size.

Treatment: Mice are randomly assigned to treatment and control groups. The treatment

group receives regular administrations of tomatine (e.g., intraperitoneal injections), while the

control group receives a vehicle.[2]

Monitoring: Tumor size and body weight are measured regularly throughout the experiment.

Endpoint: At the end of the study, mice are euthanized, and tumors are excised, weighed,

and may be used for further analysis (e.g., immunohistochemistry).[3]

Carrageenan-Induced Paw Edema in Rats

Animal Model: Male Wistar rats are used.

Baseline Measurement: The initial volume of the rat's hind paw is measured using a

plethysmometer.

Treatment: Tomatine or a vehicle is administered to the rats (e.g., intramuscularly or orally).

[13]

Induction of Edema: After a specific time, a solution of carrageenan is injected into the sub-

plantar region of the hind paw to induce inflammation.[13]

Measurement of Edema: Paw volume is measured at various time points after the

carrageenan injection.

Data Analysis: The percentage of inhibition of edema is calculated by comparing the

increase in paw volume in the treated group to the control group.
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In conclusion, both in vitro and in vivo studies consistently demonstrate the potent anticancer

and anti-inflammatory properties of tomatine. Its ability to modulate multiple signaling

pathways and its favorable safety profile in animal models suggest its potential as a therapeutic

agent. Further research is warranted to fully elucidate its mechanisms of action and to explore

its clinical applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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